4-(4-methylpentyl)pyridine

• IUPAC Name: 4-(4-methylpentyl)pyridine
• InChI: InChI=1S/C11H17N/c1-10(2)4-3-5-11-6-8-12-9-7-11/h6-10H,3-5H2,1-2H3
• InChI Key: ZPLJAHIMDRYVIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC1=CC=NC=C1
• Molecular Formula: C11H17N
• DSSTOX Substance ID: DTXSID30176782
• Molecular Weight: 163.26 g/mol
• CAS RN: 22241-38-9

Description

4-(4-methylpentyl)pyridine, also known as 4-MPP or 4-Methylpentylpyridine, is a heterocyclic organic compound with the molecular formula C7H13N. It is a colorless liquid that has a pungent odor and is used widely in the synthesis of a variety of compounds. 4-MPP is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in the production of polymers and as a reagent in the synthesis of other heterocyclic compounds.

Scientific Research Applications

• Catalysis and Synthesis of Pyridines

  • Rhodium-catalyzed methylation of pyridines, including those like 4-(4-methylpentyl)pyridine, is significant in organic chemistry, especially for drug discovery. This process utilizes methanol and formaldehyde, demonstrating an intersection between aromatic and non-aromatic compounds, allowing for unique reactivity patterns (Grozavu et al., 2020).

• Chemical Reactions with Dichloromethane

  • Pyridine derivatives react with dichloromethane (DCM) under ambient conditions to form methylenebispyridinium dichloride compounds. This is important for understanding the kinetics of reactions involving pyridine derivatives (Rudine et al., 2010).

• Cognition-Enhancing Properties

  • Certain pyridine derivatives, similar in structure to 4-(4-methylpentyl)pyridine, have shown positive effects in models of cognitive enhancement and anxiolytic activity, suggesting potential applications in treating cognitive disorders (Lin et al., 1997).

• Agriculture and Horticulture

  • Pyridine compounds, including derivatives like 4-(4-methylpentyl)pyridine, are used as plant growth retardants. They offer insights into the regulation of terpenoid metabolism concerning phytohormones and sterols, affecting cell division, elongation, and senescence (Grossmann, 1990).

• Functionalization of Pyridines

  • Pyridines can be converted into heterocyclic phosphonium salts for multiple bond-forming processes. This is relevant for creating diverse pyridine derivatives with applications ranging from pharmaceuticals to battery technologies (Dolewski et al., 2017).

• Electron Transfer Studies

  • The study of electron transfer in pyridine derivatives provides insights into fluorescence and electronic structures, relevant for understanding molecular interactions and reactions (Szydłowska et al., 2003).

• Synthesis of Pyridine-based Ligands

  • Synthesizing 4-functionalized pyridine-based ligands creates potential terdendate ligands for metal ions, which is crucial in the field of coordination chemistry (Vermonden et al., 2003).

• Polarographic Behavior

  • The polarographic study of pyridine N-oxides, including derivatives like 4-(4-methylpentyl)pyridine, helps in understanding electrochemical properties relevant in various scientific and industrial applications (Kubota & Miyazaki, 1962).

• Catalytic Processes in Organic Reactions

  • Understanding the role of pyridine in catalytic processes, such as the oxidation of alcohols, is essential for designing more effective oxidation catalysts (Steinhoff & Stahl, 2002).

• Chemical Sensing and Optical Applications

  • Pyridine derivatives are used in the synthesis of fluorescent poly(pyridine-imide) films, which have applications as chemosensors and in optical technologies (Liaw et al., 2007).